Tris[bis(trimethylsilyl)amino]scandium

Specification

• CAS No.: 37512-28-0
• Molecular Formula: C18H54N3ScSi6
• Molecular Weight: 526.1 g/mol
• IUPAC Name: bis(trimethylsilyl)azanide;scandium(3+)
• Standard InChI: InChI=1S/3C6H18NSi2.Sc/c3*1-8(2,3)7-9(4,5)6;/h3*1-6H3;/q3*-1;+3
• Standard InChI Key: VVKVYZMGNYLTGI-UHFFFAOYSA-N
• SMILES: C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.[Sc+3]
• Canonical SMILES: C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.[Sc+3]

Introduction

Chemical Identity and Structure

Basic Information

Tris[bis(trimethylsilyl)amino]scandium, also known as Tris[N,N-bis(trimethylsilyl)amide]scandium(III), is an organometallic compound with distinct structural features. It has been assigned several identifiers in chemical databases that facilitate its unambiguous identification in scientific literature and commercial contexts.

Table 1: Chemical Identity of Tris[bis(trimethylsilyl)amino]scandium

Parameter	Information
CAS Number	37512-28-0
Molecular Formula	C18H54N3ScSi6
Molecular Weight	526.1 g/mol
IUPAC Name	bis(trimethylsilyl)azanide;scandium(3+)
European Community Number	621-629-2
Other Identifiers	DSSTox Substance ID: DTXSID50343474

Structural Characteristics

The molecular structure of Tris[bis(trimethylsilyl)amino]scandium features a central scandium(III) ion coordinated to three nitrogen atoms from the bis(trimethylsilyl)amide ligands. Each nitrogen atom is further bonded to two trimethylsilyl groups, creating a sterically hindered environment around the metal center. This structural arrangement contributes significantly to the compound's stability and reactivity patterns.

At the molecular level, the compound adopts a three-coordinate geometry around the scandium center. The bulky trimethylsilyl groups project outward from the nitrogen atoms, providing steric protection to the scandium-nitrogen bonds while simultaneously influencing the compound's solubility and thermal properties.

Physical and Chemical Properties

Physical Properties

Tris[bis(trimethylsilyl)amino]scandium exists as a white crystalline solid at room temperature. Its physical appearance and properties are consistent with many organometallic compounds containing silicon-based ligands.

Table 2: Physical Properties of Tris[bis(trimethylsilyl)amino]scandium

Property	Value
Physical State	Solid at room temperature
Appearance	White crystalline solid
Melting Point	169-174°C
Flash Point	36°F (approximately 2.2°C)

Chemical Properties

The chemical behavior of Tris[bis(trimethylsilyl)amino]scandium is largely dictated by its scandium-nitrogen bonds and the steric bulk of the trimethylsilyl groups. The compound is highly reactive toward protic substances and air, demonstrating characteristics typical of air-sensitive organometallic compounds.

Key chemical properties include:

• High reactivity with water and other protic compounds, resulting in hydrolysis of the scandium-nitrogen bonds

• Flammability, as indicated by its low flash point

• Capability to function as a Lewis acid due to the electrophilic scandium center

• Potential to undergo ligand exchange reactions with other Lewis bases

These properties make the compound particularly useful in synthetic applications but also necessitate careful handling under inert atmosphere conditions.

Synthesis and Preparation

Standard Synthetic Routes

The synthesis of Tris[bis(trimethylsilyl)amino]scandium typically follows established organometallic preparation techniques. The most common method involves the reaction of scandium(III) chloride with N,N-bis(trimethylsilyl)amine (hexamethyldisilazane) in an inert atmosphere.

The general reaction can be represented as:

ScCl₃ + 3 HN(Si(CH₃)₃)₂ → Sc(N(Si(CH₃)₃)₂)₃ + 3 HCl

This metathesis reaction proceeds with the elimination of hydrogen chloride, which is typically captured by an auxiliary base to drive the reaction to completion. The reaction must be conducted under stringent anaerobic and anhydrous conditions, usually employing solvents like tetrahydrofuran (THF) or toluene.

Alternative Preparation Methods

Alternative synthetic approaches may employ different scandium precursors or modified reaction conditions to optimize yield or purity. These methods often involve:

• Using scandium alkoxides as starting materials

• Employing lithiated hexamethyldisilazane (LiN(SiMe₃)₂) to facilitate the ligand transfer

• Direct treatment of scandium metal with appropriate silylamine compounds under forcing conditions

The choice of synthetic method typically depends on the available starting materials, desired purity, and scale of preparation.

Applications and Research Findings

Applications in Organometallic Chemistry

Tris[bis(trimethylsilyl)amino]scandium serves as an important precursor in the synthesis of other scandium complexes. Its well-defined structure and reactivity make it valuable for generating new coordination compounds with tailored properties.

Specific applications include:

• Precursor for the synthesis of scandium alkyl complexes

• Starting material for the preparation of scandium catalysts used in polymerization and other transformations

• Building block for creating heterometallic complexes containing scandium

Research has demonstrated that the scandium amide complex can serve as a valuable entry point to other organoscandium compounds with novel reactivity patterns.

Materials Science Applications

In materials science, Tris[bis(trimethylsilyl)amino]scandium has been investigated for its potential in several applications:

• Precursor for chemical vapor deposition (CVD) processes

• Component in the synthesis of scandium-containing thin films

• Reagent for the preparation of scandium-doped materials with unique electronic or optical properties

The controlled decomposition of the compound under specific conditions can lead to the formation of scandium-containing materials with defined composition and morphology.

Current Research Directions

Recent research involving Tris[bis(trimethylsilyl)amino]scandium has focused on understanding its coordination behavior and exploring its reactivity with various substrates. Studies have investigated how the steric bulk of the trimethylsilyl groups influences the compound's properties and reactivity.

Investigations have also examined the comparative coordination chemistry of scandium amide complexes with other rare earth metal analogs, revealing important trends in structure and reactivity across the lanthanide series.

Hazard Code	Description
F	Flammable
C	Corrosive
Risk Statements	11-14/15-34 (Highly flammable; Reacts violently with water, liberating extremely flammable gases; Causes burns)
Safety Statements	16-26-36/37/39-43-45-7/8 (Keep away from sources of ignition; In case of contact with eyes, rinse immediately with water; Wear suitable protective clothing, gloves, and eye/face protection; In case of fire, use appropriate extinguishing media; In case of accident or if you feel unwell, seek medical advice immediately; Keep container tightly closed and in a well-ventilated place)
RIDADR	UN 3396 4.3/PG 2 (Dangerous when wet)
WGK Germany	3 (Severe hazard to waters)

Comparison with Related Compounds

Structural Analogs

Tris[bis(trimethylsilyl)amino]scandium belongs to a larger family of metal bis(trimethylsilyl)amide complexes. Comparing its properties with those of related compounds provides valuable insights into trends across different metal centers.

Table 4: Comparison of Tris[bis(trimethylsilyl)amino]scandium with Related Compounds

Compound	Metal Center	Notable Differences
Tris[N,N-bis(trimethylsilyl)amide]yttrium(III)	Yttrium	Larger metal center; slightly different coordination geometry
Tris[N,N-bis(trimethylsilyl)amide]lanthanum(III)	Lanthanum	Significantly larger metal radius; different coordination preferences
Tris[N,N-bis(trimethylsilyl)amide]europium(III)	Europium	Different electronic configuration; potential magnetic properties
Tris[N,N-bis(trimethylsilyl)amide]aluminum(III)	Aluminum	Smaller metal center; different coordination preferences

Reactivity Patterns

The reactivity of Tris[bis(trimethylsilyl)amino]scandium can be compared with other metal amides to highlight important structural and electronic effects:

• Compared to aluminum analogs, scandium complexes often show higher Lewis acidity

• Relative to lanthanide congeners, scandium complexes typically exhibit more covalent metal-ligand bonding

• The steric bulk of the bis(trimethylsilyl)amide ligands affects reactivity differently depending on the size of the metal center

These comparisons help rationalize the observed reactivity patterns and guide the selection of appropriate reagents for specific applications.